Cas no 23927-40-4 (5,11-Dibromotricyclo[8.2.2.24,7]hexadeca-4,6,10,12,13,15-hexaene)

• Product Name: 5,11-Dibromotricyclo[8.2.2.24,7]hexadeca-4,6,10,12,13,15-hexaene
• CAS No: 23927-40-4
• MF: C₁₆H₁₄Br₂
• MW: 366.090363025665
• MDL: MFCD00184346
• CID: 850852
• PubChem ID: 5200652
• Update Time: 2025-10-13

5,11-Dibromotricyclo[8.2.2.24,7]hexadeca-4,6,10,12,13,15-hexaene Chemical and Physical Properties

Names and Identifiers

• RACEMIC-4,12-DIBROMO[2,2]PARACYCLOPHANE
• 4,12-Dibromo-p-cyclophane
• 4,12-DIBROMO[2.2]PARACYCLOPHANE
• 5,11-Dibromotricyclo[8.2.2.24,7]hexadeca-4,6,10,12,13,15-hexaene stereoisomer
• SureCN4612611
• (R)-4,12-Dibromo[2.2]paracyclophane
• AG-E-70454
• CTK8F2027
• 4,16-Dibromo[2.2]paracyclophane
• Dibromo[2.2]paracyclophane
• pseudo-p-Dibromo[2.2]paracyclophane
• AK317062
• D
• 5,11-Dibromotricyclo[8.2.2.24,7]hexadeca-4,6,10,12,13,15-hexaene
• DS-11474
• 10.14272/QDMAXRJHDMKTQH-UHFFFAOYSA-N.7
• doi:10.14272/QDMAXRJHDMKTQH-UHFFFAOYSA-N.4
• SCHEMBL4612611
• 10.14272/QDMAXRJHDMKTQH-UHFFFAOYSA-N.1
• A11773
• Stereoisomer-4,16-Dibromo[2.2]paracyclophane
• 6662-18-6
• 13,15-dibromotricyclo[8.2.2.2?,?]hexadeca-1(12),4,6,10,13,15-hexaene
• 5,11-dibromotricyclo[8.2.2.24,7]hexadeca-1(12),4,6,10,13,15-hexaene
• 10.14272/QDMAXRJHDMKTQH-UHFFFAOYSA-N.5
• MFCD09953451
• CS-0107504
• DTXSID60985208
• 10.14272/QDMAXRJHDMKTQH-UHFFFAOYSA-N.2
• doi:10.14272/QDMAXRJHDMKTQH-UHFFFAOYSA-N.7
• 196316-30-0
• 10.14272/QDMAXRJHDMKTQH-UHFFFAOYSA-N.6
• AKOS027324191
• SY074382
• doi:10.14272/QDMAXRJHDMKTQH-UHFFFAOYSA-N.1
• (S)-4,12-Dibromo[2.2]paracyclophane
• DIBROMO-TRICYCLO(8.2.2.2(4,7))HEXADECA-1(13),4(16),5,7(15),10(14),11-HEXAENE
• racemic-4,12-Dibromo[2.2]paracyclophane
• Pseudo-o-Dibromoparacyclophane
• 5,11-Dibromotricyclo[8.2.2.2~4,7~]hexadeca-1(12),4,6,10,13,15-hexaene
• YAA92740
• 23927-40-4
• YSCK0331
• 23927-41-5
• J-015278
• MFCD00184346
• doi:10.14272/QDMAXRJHDMKTQH-UHFFFAOYSA-N.2
• 10.14272/QDMAXRJHDMKTQH-UHFFFAOYSA-N.3
• 10.14272/QDMAXRJHDMKTQH-UHFFFAOYSA-N.4
• Racemic-4,12-Dibromo [2,2] Paracyclophane
• doi:10.14272/QDMAXRJHDMKTQH-UHFFFAOYSA-N.5
• doi:10.14272/QDMAXRJHDMKTQH-UHFFFAOYSA-N.3
• SY348039
• doi:10.14272/QDMAXRJHDMKTQH-UHFFFAOYSA-N.6

• MDL： MFCD00184346
• Inchi： 1S/C16H14Br2/c17-15-9-11-1-5-13(15)8-4-12-2-6-14(7-3-11)16(18)10-12/h1-2,5-6,9-10H,3-4,7-8H2
• InChI Key： QDMAXRJHDMKTQH-UHFFFAOYSA-N
• SMILES： BrC1C=C2C=CC=1CCC1C=CC(=C(C=1)Br)CC2

Computed Properties

• Exact Mass: 363.94600
• Monoisotopic Mass: 363.94623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.8

Experimental Properties

• Color/Form: Not available
• Density: 1.565
• Melting Point: 250-251 ºC
• PSA: 0.00000
• LogP: 5.09540
• Solubility: Not available

5,11-Dibromotricyclo[8.2.2.24,7]hexadeca-4,6,10,12,13,15-hexaene Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 5,11-Dibromotricyclo[8.2.2.24,7]hexadeca-4,6,10,12,13,15-hexaene

Comprehensive Overview of 5,11-Dibromotricyclo[8.2.2.24,7]hexadeca-4,6,10,12,13,15-hexaene (CAS No. 23927-40-4)

5,11-Dibromotricyclo[8.2.2.24,7]hexadeca-4,6,10,12,13,15-hexaene is a highly specialized organic compound with a unique tricyclic structure, making it a subject of interest in advanced chemical research. Its CAS number, 23927-40-4, serves as a critical identifier for researchers and industries seeking precise chemical data. The compound's intricate molecular framework, featuring multiple double bonds and bromine substituents, positions it as a valuable intermediate in synthetic chemistry, particularly in the development of novel materials and pharmaceuticals.

The growing demand for tricyclic compounds in material science and drug discovery has spurred increased attention to derivatives like 5,11-Dibromotricyclo[8.2.2.24,7]hexadeca-4,6,10,12,13,15-hexaene. Researchers are particularly intrigued by its potential applications in organic electronics, where its conjugated system could enhance charge transport properties. Recent studies have explored its utility in designing organic semiconductors and light-emitting diodes (OLEDs), aligning with the global push for sustainable energy solutions.

From a synthetic chemistry perspective, the brominated hexaene structure offers versatile reactivity patterns. The presence of two bromine atoms at positions 5 and 11 enables selective cross-coupling reactions, a feature highly valued in modern palladium-catalyzed transformations. This characteristic has made CAS 23927-40-4 a candidate for constructing complex polycyclic aromatic systems, which are increasingly important in nanotechnology applications.

The compound's stability under various conditions has become a topic of discussion in online chemistry forums, with many researchers querying about its storage requirements and handling precautions. While not classified as hazardous, proper handling of this brominated organic compound is recommended to maintain its integrity for research purposes. Its crystalline form and solubility profile in common organic solvents make it relatively convenient to work with in laboratory settings.

In the context of green chemistry initiatives, scientists are investigating environmentally friendly synthetic routes to 5,11-Dibromotricyclo[8.2.2.24,7]hexadeca-4,6,10,12,13,15-hexaene. The compound's potential as a building block for biodegradable materials has emerged as a particularly promising avenue, addressing contemporary concerns about sustainable chemical production. This aligns with frequent search queries regarding eco-friendly alternatives in synthetic chemistry.

Analytical characterization of CAS 23927-40-4 typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. The compound's distinctive proton environment and mass fragmentation pattern make it an interesting case study for spectroscopy students and professionals alike. Online searches for NMR spectra interpretation of complex polycyclic compounds often reference this molecule as an example.

The pharmaceutical industry has shown exploratory interest in derivatives of 5,11-Dibromotricyclo[8.2.2.24,7]hexadeca-4,6,10,12,13,15-hexaene, particularly in drug discovery programs targeting neurological disorders. While the compound itself isn't bioactive, its structural features serve as inspiration for designing novel drug candidates. This connection has led to increased online searches combining tricyclic compounds with terms like drug design and medicinal chemistry.

From a commercial availability standpoint, 23927-40-4 remains a specialty chemical typically produced in small quantities for research purposes. Its pricing and availability frequently appear in chemical supplier inquiries, reflecting the compound's niche but important role in advanced chemical synthesis. The development of more efficient synthetic protocols could potentially increase its accessibility to the broader research community.

In computational chemistry, 5,11-Dibromotricyclo[8.2.2.24,7]hexadeca-4,6,10,12,13,15-hexaene serves as an interesting model system for studying aromaticity in constrained polycyclic structures. Molecular modeling of this compound provides insights into electron delocalization in non-planar conjugated systems, a topic of ongoing theoretical investigation. This application has made it relevant to searches combining computational chemistry with aromaticity studies.

The future research directions for CAS 23927-40-4 appear promising, with potential applications emerging in diverse fields ranging from materials science to chemical biology. As synthetic methodologies advance and characterization techniques become more sophisticated, our understanding of this unique compound's full potential continues to expand, making it a compelling subject for both academic and industrial research initiatives.